Cas no 778-28-9 (Butyl 4-methylbenzenesulfonate)

Butyl 4-methylbenzenesulfonate is an organic sulfonate ester commonly used as an alkylating agent or intermediate in synthetic chemistry. Its key advantages include its stability under standard conditions and its reactivity in nucleophilic substitution reactions, making it valuable for introducing the butyl group into target molecules. The presence of the methyl substituent on the aromatic ring enhances its solubility in organic solvents, facilitating handling in various reaction systems. This compound is particularly useful in fine chemical synthesis, where controlled alkylation is required. Its well-defined structure and predictable reactivity contribute to its reliability in laboratory and industrial applications.
Butyl 4-methylbenzenesulfonate structure
778-28-9 structure
Product Name:Butyl 4-methylbenzenesulfonate
CAS No:778-28-9
MF:C11H16O3S
MW:228.307942390442
MDL:MFCD00027203
CID:565373
PubChem ID:87576588
Update Time:2025-06-19

Butyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, butyl ester
    • Butyl p-Toluenesulfonate
    • butyl 4-methylbenzenesulfonate
    • n-Butyl p-Toluenesulfonate
    • p-Toluenesulfonic Acid Butyl Ester
    • Butyl tosylate
    • Butyl p-methylbenzenesulfonate
    • Butyl-p-toluenesulfonate
    • p-Toluenesulfonic acid n-butyl ester
    • p-TOLUENESULFONIC ACID, BUTYL ESTER
    • Benzenesulfonic acid, 4-methyl-, butyl ester
    • Butyl toluene-4-sulphonate
    • p-Toluene sulfonic acid, butyl ester
    • 00XW1Q3QO1
    • butyl 4-methylbenzene-1-sulfonate
    • Itraconazole Impurity 2
    • butyl-p-toluene sulphonate
    • Butyl-p-toluolsulfonat
    • Q27231387
    • T0727
    • AKOS009028850
    • NSC 6190
    • 778-28-9
    • NSC-6190
    • BRN 1428508
    • butyl-4-methylbenzenesulfonate
    • MFCD00027203
    • FT-0632944
    • DTXSID8061133
    • WLN: 4OSWR D1
    • toluene-4-sulfonic acid butyl ester
    • NSC6190
    • NS00037953
    • Butyl ester of 4-Toluenesulfonic acid
    • n-butyl tosylate
    • CCRIS 9148
    • A839206
    • Butyl para-toluenesulfonate
    • EN300-19213
    • AS-17764
    • AI3-02551
    • butyltosylate
    • H10686
    • EINECS 212-295-5
    • 4-methyl-benzenesulfonic acid butyl ester
    • SY053065
    • UNII-00XW1Q3QO1
    • SCHEMBL187914
    • CS-0152078
    • DB-056261
    • Butyl 4-methylbenzenesulfonate
    • MDL： MFCD00027203
    • Inchi： 1S/C11H16O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
    • InChI Key： QYJXDIUNDMRLAO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCC
    • BRN： 1428508

Computed Properties

  • Exact Mass: 228.08200
  • Monoisotopic Mass: 228.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1319 g/cm3 (20 ºC)
  • Boiling Point: 172°C/10mmHg(lit.)
  • Flash Point: 156.6°C
  • Refractive Index: 1.5085 (589.3 nm 20 ºC)
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 51.75000
  • LogP: 3.58120
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity

Butyl 4-methylbenzenesulfonate Security Information

Butyl 4-methylbenzenesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087179-500g
Butyl 4-methylbenzenesulfonate
 778-28-9 96%
500g
 $254.80 2023-09-01
Alichem
A019087179-1000g
Butyl 4-methylbenzenesulfonate
 778-28-9 96%
1000g
 $450.00 2023-09-01
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0837149551- 5ml
Butyl 4-methylbenzenesulfonate
 778-28-9 97%（GC）
5ml
 ¥ 72.9 2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0837149535- 100ml
Butyl 4-methylbenzenesulfonate
 778-28-9 97%（GC）
100ml
 ¥ 635.3 2021-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B830172-5ml
Butyl p-toluenesulfonate
 778-28-9 ＞97%(GC)
5ml
 ￥73.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B830172-25ml
Butyl p-toluenesulfonate
 778-28-9 ＞97%(GC)
25ml
 ￥216.00 2022-01-10
TRC
B810448-500mg
Butyl 4-Methylbenzenesulfonate
 778-28-9
500mg
 $ 52.00 2023-09-08
TRC
B810448-1g
Butyl 4-Methylbenzenesulfonate
 778-28-9
1g
 $ 64.00 2023-09-08
TRC
B810448-5g
Butyl 4-Methylbenzenesulfonate
 778-28-9
5g
 $ 81.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B830172-100ml
Butyl p-toluenesulfonate
 778-28-9 ＞97%(GC)
100ml
 ￥620.00 2022-01-10

Butyl 4-methylbenzenesulfonate Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:778-28-9)
Order Number:SFD629
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:778-28-9)butyl toluene-4-sulphonate
Order Number:LE4463
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com

Butyl 4-methylbenzenesulfonate Related Literature

Related Categories

778-28-9 (Butyl 4-methylbenzenesulfonate) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:778-28-9)
SFD629
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:778-28-9)butyl toluene-4-sulphonate
LE4463
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email